Cas no 1706446-18-5 (1-(4-methylbenzenesulfonyl)-4-[2-(methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridine)

• Product Name: 1-(4-methylbenzenesulfonyl)-4-[2-(methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridine
• CAS No: 1706446-18-5
• MF: C₁₉H₂₁NO₂S₂
• MW: 359.505542516708
• CID: 6462944
• Update Time: 2025-06-03

1-(4-methylbenzenesulfonyl)-4-[2-(methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylbenzenesulfonyl)-4-[2-(methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridine
• Pyridine, 1,2,3,6-tetrahydro-1-[(4-methylphenyl)sulfonyl]-4-[2-(methylthio)phenyl]-

• Inchi： 1S/C19H21NO2S2/c1-15-7-9-17(10-8-15)24(21,22)20-13-11-16(12-14-20)18-5-3-4-6-19(18)23-2/h3-11H,12-14H2,1-2H3
• InChI Key： FIWXYFVUHBRKAT-UHFFFAOYSA-N
• SMILES： C1N(S(C2=CC=C(C)C=C2)(=O)=O)CC=C(C2=CC=CC=C2SC)C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 517.4±60.0 °C(Predicted)
• pka: -6.78±0.40(Predicted)

Additional information on 1-(4-methylbenzenesulfonyl)-4-[2-(methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridine

Introduction to 1-(4-Methylbenzenesulfonyl)-4-[2-(Methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridine (CAS No. 1706446-18-5)

1-(4-Methylbenzenesulfonyl)-4-[2-(methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridine (CAS No. 1706446-18-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyridines and features a unique combination of a sulfonyl group and a methylsulfanyl moiety, which contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 1-(4-Methylbenzenesulfonyl)-4-[2-(methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridine is characterized by a central tetrahydropyridine ring flanked by a 4-methylbenzenesulfonyl group and a 2-(methylsulfanyl)phenyl group. The presence of these functional groups imparts specific reactivity and stability to the molecule, making it an interesting candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential therapeutic applications of this compound. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-(4-Methylbenzenesulfonyl)-4-[2-(methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridine exhibits potent anti-inflammatory properties. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases.

In addition to its anti-inflammatory effects, 1-(4-Methylbenzenesulfonyl)-4-[2-(methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridine has also been investigated for its neuroprotective properties. A study conducted by a team of researchers at the University of California demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action appears to involve the modulation of intracellular signaling pathways associated with cell survival and apoptosis.

The pharmacokinetic properties of 1-(4-Methylbenzenesulfonyl)-4-[2-(methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridine have also been studied extensively. Preclinical data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential as an orally administered therapeutic agent.

In terms of safety and toxicity, preliminary assessments suggest that 1-(4-Methylbenzenesulfonyl)-4-[2-(methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridine is well-tolerated at therapeutic doses. However, further studies are needed to fully evaluate its long-term safety profile and potential side effects.

The synthetic route for preparing 1-(4-Methylbenzenesulfonyl)-4-[2-(methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridine has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the tetrahydropyridine ring through a Pictet-Spengler reaction followed by functionalization with the sulfonyl and methylsulfanyl groups. The detailed synthetic protocol has been published in various scientific journals and is widely accessible to researchers in the field.

In conclusion, 1-(4-Methylbenzenesulfonyl)-4-[2-(methylsulfanyl)phenyl]-1,2,3,6-tetrahydropyridine (CAS No. 1706446-18-5) represents a promising lead compound with diverse biological activities. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for further development as a therapeutic agent. Ongoing research aims to elucidate its mechanism of action in greater detail and explore its potential applications in clinical settings.